Cas no 63818-95-1 ((2S)-2-Fluoro-2-phenylacetic acid)

• Product Name: (2S)-2-Fluoro-2-phenylacetic acid
• CAS No: 63818-95-1
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 425669
• PubChem ID: 7003723
• Update Time: 2024-03-01

(2S)-2-Fluoro-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-fluoro-, (S)-
• (S)-alpha-Fluorobenzeneacetic acid
• (S)-2-Fluoro-2-phenylacetic acid
• (2S)-2-Fluoro-2-phenylacetic acid

• Inchi： 1S/C8H7FO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)/t7-/m0/s1
• InChI Key： ATPPNMLQNZHDOG-ZETCQYMHSA-N
• SMILES： F[C@H](C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 154.04300762g/mol
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives